Cas no 2228894-92-4 (2-fluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine)

• Product Name: 2-fluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine
• CAS No: 2228894-92-4
• MF: C₉H₁₆FN₃
• MW: 185.24184513092
• CID: 5926311
• PubChem ID: 165647217
• Update Time: 2025-05-21

2-fluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine
• 2228894-92-4
• 2-fluoro-2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]ethan-1-amine
• EN300-1776386

• Inchi： 1S/C9H16FN3/c1-7(2)6-13-4-3-9(12-13)8(10)5-11/h3-4,7-8H,5-6,11H2,1-2H3
• InChI Key： HEQYWUMGKZZWCR-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=CN(CC(C)C)N=1

Computed Properties

• Exact Mass: 185.13282569g/mol
• Monoisotopic Mass: 185.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-fluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine

Research Brief on 2-fluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine (CAS: 2228894-92-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 2-fluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine (CAS: 2228894-92-4) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and potential clinical applications. The compound has garnered attention due to its unique structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The synthesis of 2-fluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine involves a multi-step process that has been optimized in recent studies to improve yield and purity. Key steps include the fluorination of the pyrazole ring and the introduction of the 2-methylpropyl group, which are critical for the compound's stability and activity. Researchers have employed advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the structure and purity of the final product, ensuring reproducibility for further studies.

Pharmacological evaluations of 2-fluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine have revealed its potential as a modulator of specific neurotransmitter systems. In vitro studies demonstrate its high affinity for certain receptors, suggesting possible applications in neurological and psychiatric disorders. Additionally, preliminary in vivo studies in animal models have shown promising results in terms of bioavailability and metabolic stability, although further toxicological assessments are required to evaluate its safety profile.

One of the most significant findings is the compound's potential role in addressing unmet medical needs, such as treatment-resistant depression and neurodegenerative diseases. Its mechanism of action appears to involve the modulation of synaptic plasticity, which could offer advantages over existing therapeutics. However, challenges remain in optimizing its pharmacokinetic properties and minimizing off-target effects, which are currently under investigation in ongoing preclinical trials.

In conclusion, 2-fluoro-2-1-(2-methylpropyl)-1H-pyrazol-3-ylethan-1-amine represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure and promising pharmacological profile warrant continued research to fully elucidate its therapeutic potential. Future studies should focus on advancing the compound through clinical trials and exploring its applications in combination therapies. This brief underscores the importance of interdisciplinary collaboration in translating chemical discoveries into viable medical solutions.